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Compound of Interest

Compound Name: m-Coumaric acid-13C3

Cat. No.: B15569533 Get Quote

Introduction

m-Coumaric acid-13C3 is a stable isotope-labeled form of m-coumaric acid, a phenolic

compound and a metabolite of caffeic acid formed by gut microflora.[1] Due to its isotopic

labeling, it serves as an ideal internal standard for quantitative analysis by mass spectrometry

(MS), such as LC-MS or GC-MS.[1] Its use allows for the precise quantification of unlabeled m-

coumaric acid in various biological matrices, which is crucial for studies in metabolomics, drug

development, and nutritional science. Hydroxycinnamic acids, like m-coumaric acid, are known

to possess various biological activities, including anti-inflammatory and antioxidant properties,

and have been studied for their effects on signaling pathways such as NF-κB.[2] This document

provides a detailed protocol for the preparation, storage, and safe handling of m-Coumaric
acid-13C3 stock solutions.

Quantitative Data and Physical Properties
The key chemical and physical properties of m-Coumaric acid-13C3 are summarized in the

table below for quick reference.
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Property Value Source

IUPAC Name
(E)-3-(3-hydroxyphenyl)(1,2,3-

13C3)prop-2-enoic acid
PubChem[3]

Molecular Formula C₆H₄(OH)¹³CH=¹³CH¹³CO₂H Sigma-Aldrich[4]

Molecular Weight 167.14 g/mol PubChem, Sigma-Aldrich[3][4]

CAS Number 1261170-79-9 PubChem, Sigma-Aldrich[3][4]

Appearance Solid Sigma-Aldrich[4]

Isotopic Purity 99 atom % 13C Sigma-Aldrich[4]

Chemical Purity ≥99% (CP) Sigma-Aldrich[4]

Storage Temperature -20°C Sigma-Aldrich[4]

Solubility
Soluble in DMSO, DMF, and

Ethanol

Inferred from p-coumaric acid

data[5]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of m-Coumaric acid-13C3 in

DMSO. The concentration can be adjusted as needed by modifying the initial mass of the

compound.

1. Materials and Equipment

Materials:

m-Coumaric acid-13C3 (Solid)

Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade or higher

Inert gas (Argon or Nitrogen)

Microcentrifuge tubes or amber glass vials with PTFE-lined caps

Equipment:
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Analytical balance (readable to at least 0.01 mg)

Pipettes (P1000, P200) and sterile tips

Vortex mixer

Sonicator bath

2. Safety Precautions

m-Coumaric acid is classified as a skin and eye irritant and may cause respiratory irritation.

[3][4]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves (e.g., nitrile).

Refer to the Safety Data Sheet (SDS) for complete hazard information before starting any

work.[5]

3. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of m-Coumaric acid-13C3 to warm to room

temperature for at least 15-20 minutes. This prevents moisture condensation on the solid

compound.

Calculation of Mass: Calculate the mass of m-Coumaric acid-13C3 required to prepare the

desired stock solution volume and concentration.

Formula:Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular

Weight (g/mol) / 1000

Example for 1 mL of a 10 mM stock: Mass (mg) = 10 mM × 1 mL × 167.14 g/mol / 1000 =

1.6714 mg

Weighing: Tare the analytical balance with a suitable weighing vessel (e.g., a microcentrifuge

tube). Carefully weigh the calculated amount of m-Coumaric acid-13C3 into the tube.
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Solubilization:

Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the

compound. For the example above, add 1.0 mL of DMSO.

Cap the tube or vial securely.

Dissolution:

Vortex: Mix the solution vigorously on a vortex mixer for 30-60 seconds to facilitate

dissolution.

Sonicate (Optional): If the compound does not fully dissolve, place the tube in a sonicator

bath for 5-10 minutes. This uses ultrasonic waves to break up any remaining solid

particles.

Visual Inspection: Visually inspect the solution against a light source to ensure that all

solid material has completely dissolved.

Storage:

For short-term storage (1-2 weeks), the stock solution can be stored at 4°C.

For long-term storage, aliquot the stock solution into smaller, single-use volumes in amber

vials or microcentrifuge tubes to avoid repeated freeze-thaw cycles. Purging the vial

headspace with an inert gas like argon or nitrogen before sealing can further protect

against degradation.

Store the aliquots at -20°C or lower.[4]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for preparing m-Coumaric acid-13C3 stock solution.

Signaling Pathway Diagram
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Caption: Inhibition of the NF-κB pathway by m-Coumaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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